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Compound of Interest

Compound Name: 3,4-Dibromothiophene

Cat. No.: B032776

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on 3,4-Dibromothiophene, a key
building block in organic synthesis, particularly for the development of novel electronic
materials and pharmaceuticals. This document outlines its chemical properties, detailed
experimental protocols for its synthesis and subsequent reactions, and quantitative data to
support researchers in their work.

Core Compound Information

Identifier Value

CAS Number 3141-26-2[1][2][3][4]
Molecular Formula CaH2Br29[1]

Molecular Weight 241.93 g/mol

Appearance Clear colorless to yellow liquid
Synonyms Thiophene, 3,4-dibromo-

Physicochemical Data
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Property Value Source
Boiling Point 221-222 °C

Melting Point 4-5°C

Density 2.188 g/mL at 25 °C

Refractive Index n20/D 1.640

Experimental Protocols
Synthesis of 3,4-Dibromothiophene from 2,3,4,5-
Tetrabromothiophene

A common and efficient method for synthesizing 3,4-Dibromothiophene involves the selective
dehalogenation of 2,3,4,5-tetrabromothiophene using zinc powder in acetic acid. This method
is advantageous due to its high yield, high purity of the final product, and the avoidance of

isomeric impurities that are difficult to separate.
Reaction Scheme:

+ Zn, Acetic Acid, H20
55-70°C, 24h

2,3,4,5-Tetrabromothiophene > 3,4-Dibromothiophene

Click to download full resolution via product page
Synthesis of 3,4-Dibromothiophene.
Detailed Methodology:

e Reactant Charging: To a reaction vessel, add 1 mole of 2,3,4,5-tetrabromothiophene, 2
moles of acetic acid, and water as the solvent.

o Catalyst Addition: Add 3 moles of zinc powder (95% purity) as the catalyst. The zinc powder
should be added in 5 portions to control the reaction rate.

e Initial Reaction: Stir the mixture at room temperature for 2 hours.
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¢ Reflux: Heat the mixture to 55-70°C and maintain a reflux for 24 hours.

 Purification: After the reaction is complete, the product is isolated by vacuum distillation,
collecting the fraction at 100°C.

Quantitative Data for Synthesis:

Parameter Value
Yield 90% - 95%
Purity 98.74% - 99.98%

Data sourced from a patented preparation method which highlights the use of zinc powder and

acetic acid as an efficient reduction system.

Application in Suzuki-Miyaura Cross-Coupling
Reactions

3,4-Dibromothiophene is a versatile substrate for Suzuki-Miyaura cross-coupling reactions,
enabling the synthesis of various diarylthiophenes. These products are valuable intermediates
in the creation of metal-organic frameworks (MOFs) and other functional materials.

General Workflow for Suzuki-Miyaura Coupling:
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Reaction Setup
Pd(OAc)2/PPhs Base (e.g., K2CO3) Solvent (e.g., EtOH/H20)
J on

Combine reactants, catalyst,
base, and solvent

3,4-Dibromothiophene

(Aryl/Heteroaryl)boronic Acid

Heat mixture
(e.g., 90-100°C)

Product ;solation

(COO| to room temperatur(-a

\

Gxtract with organic solvenD

Dry organic phase
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Diarylthiophene Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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